Cas no 869109-32-0 (3-methoxycyclobutane-1,1-dicarboxylic acid)

• Product Name: 3-methoxycyclobutane-1,1-dicarboxylic acid
• CAS No: 869109-32-0
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 5289577
• Update Time: 2026-03-09

3-methoxycyclobutane-1,1-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxycyclobutane-1,1-dicarboxylic acid
• 1,1-Cyclobutanedicarboxylic acid, 3-methoxy-

• Inchi： 1S/C7H10O5/c1-12-4-2-7(3-4,5(8)9)6(10)11/h4H,2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： OFAQHWPXYFBNJY-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)(C(O)=O)CC(OC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-methoxycyclobutane-1,1-dicarboxylic acid

Exploring the Versatile Applications of 3-Methoxycyclobutane-1,1-dicarboxylic Acid (CAS No. 869109-32-0)

3-Methoxycyclobutane-1,1-dicarboxylic acid (CAS No. 869109-32-0) is a unique cyclic dicarboxylic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its methoxy-substituted cyclobutane core and dual carboxyl groups, offers remarkable synthetic versatility. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its rigid cyclic structure that can influence molecular conformation in bioactive compounds.

The growing demand for novel pharmaceutical intermediates has placed compounds like 3-methoxycyclobutane-1,1-dicarboxylic acid at the forefront of medicinal chemistry. Its structural features make it valuable for creating constrained peptidomimetics - molecules that mimic peptides but with enhanced metabolic stability. Current trends in AI-assisted drug design have increased searches for such specialized building blocks, as they help address challenges in developing orally bioavailable therapeutics.

From a chemical perspective, the 1,1-dicarboxylic acid moiety in this compound provides two points for structural modification, allowing for diverse derivatization strategies. The methoxy group at the 3-position introduces both steric and electronic effects that can significantly influence reaction outcomes. These characteristics make it particularly useful in asymmetric synthesis applications, where control over molecular geometry is crucial.

In material science, researchers are exploring 3-methoxycyclobutane-1,1-dicarboxylic acid as a potential monomer for high-performance polymers. Its rigid cyclic structure could contribute to thermal stability in polyamides or polyesters, while the polar functional groups may enhance material properties. This aligns with current industry focus on sustainable polymer materials, as evidenced by increasing search volumes for "green chemistry building blocks."

The synthesis and applications of methoxy-substituted cyclobutane derivatives have become a hot topic in organic chemistry forums. Many researchers seek information about selective functionalization methods for such compounds, reflecting the challenges in working with strained ring systems. The compound's dual carboxyl groups offer opportunities for creating diverse molecular architectures through amidation, esterification, or decarboxylation reactions.

Analytical characterization of 3-methoxycyclobutane-1,1-dicarboxylic acid typically involves advanced techniques like NMR spectroscopy and mass spectrometry. The compound's unique structure produces distinctive spectral patterns that aid in identification and purity assessment. Quality control is particularly important for pharmaceutical applications, where even minor impurities can affect biological activity.

Recent patent literature reveals growing interest in cyclobutane-based drug candidates, with several applications mentioning derivatives of 1,1-dicarboxylic acid compounds. This trend suggests expanding commercial potential for the compound as a specialty chemical intermediate. Market analysts note increasing demand for such structurally complex intermediates in the contract research organization (CRO) sector.

Environmental considerations in chemical synthesis have led to investigations into green preparation methods for 3-methoxycyclobutane-1,1-dicarboxylic acid. Researchers are exploring catalytic processes and renewable starting materials to improve the sustainability profile of such syntheses. These developments respond to the pharmaceutical industry's push toward greener manufacturing practices.

From a regulatory standpoint, 3-methoxycyclobutane-1,1-dicarboxylic acid presents no significant handling concerns when proper laboratory protocols are followed. Its non-volatile nature and moderate water solubility simplify storage and transportation compared to more hazardous intermediates. Safety data sheets typically recommend standard personal protective equipment for handling carboxylic acids.

The future outlook for 3-methoxycyclobutane-1,1-dicarboxylic acid appears promising, with potential applications extending beyond current uses. Emerging areas like metal-organic frameworks (MOFs) and supramolecular chemistry may benefit from its unique structural features. As synthetic methodologies advance, we anticipate seeing more innovative applications of this versatile building block across multiple scientific disciplines.